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Introduction
TERT Activator-1, also known as TERT activator compound (TAC), is a small molecule that

has been identified as a potent activator of telomerase reverse transcriptase (TERT)

transcription.[1][2] TERT is the catalytic subunit of the enzyme telomerase, which is crucial for

maintaining telomere length and is implicated in cellular aging and various diseases.[3] In

preclinical studies, activation of TERT has been shown to reduce cellular senescence,

decrease systemic inflammation, and improve neuromuscular and cognitive function in aged

mice.[1][3] These application notes provide a detailed protocol for the intraperitoneal (IP)

injection of TERT Activator-1 in a research setting, along with a summary of its mechanism of

action and relevant in vivo data.

Mechanism of Action
TERT Activator-1 upregulates the transcription of the TERT gene by activating the

MEK/ERK/AP-1 signaling cascade.[1][2] This pathway is a key regulator of various cellular

processes, including proliferation and differentiation.[4] The activation of this cascade by TERT
Activator-1 leads to increased TERT expression and subsequent telomerase activity.[1]
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Caption: TERT Activator-1 Signaling Pathway.

Quantitative Data Summary
The following table summarizes the quantitative data from a key in vivo study investigating the

effects of TERT Activator-1 in naturally aging mice.

Parameter Value/Result Animal Model Duration Citation

Dosage 6 mg/kg

C57BL/6 mice

(10-12 weeks

old)

1-6 weeks [1]

Administration

Route

Intraperitoneal

(IP) injection
C57BL/6 mice 1-6 weeks [1]

Inflammatory

Cytokines

>60% reduction

in serum IL-1β

and IL-6

Aged C57BL/6

mice (26-27

months)

6 months [2]

Telomere Length

8-12% increase

in telomere

restriction

fragments

Aged C57BL/6

mice (26-27

months)

6 months [2]

Experimental Protocols
Preparation of TERT Activator-1 for Intraperitoneal
Injection
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This protocol is for the preparation of a 2.5 mg/mL suspended solution of TERT Activator-1.

Materials:

TERT Activator-1 powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (sterile, 0.9% NaCl)

Sterile microcentrifuge tubes

Pipettes and sterile tips

Protocol:

Prepare a 25.0 mg/mL stock solution of TERT Activator-1 in DMSO.

To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 400 µL of

PEG300 in a sterile microcentrifuge tube.

Mix the solution thoroughly by vortexing.

Add 50 µL of Tween-80 to the mixture and vortex again to ensure it is evenly mixed.

Add 450 µL of saline to bring the final volume to 1 mL.[1]

The final concentration of the suspended solution will be 2.5 mg/mL.[1]

It is recommended to prepare the working solution fresh on the day of use.[1]

Intraperitoneal Injection Protocol for Mice
This protocol provides a detailed methodology for the intraperitoneal injection of TERT
Activator-1 in mice.
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Materials:

Prepared TERT Activator-1 solution

Sterile syringes (1 mL) with needles (25-27 gauge)

70% ethanol or other suitable disinfectant

Sterile gauze pads

Appropriate personal protective equipment (gloves, lab coat)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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